Cas no 1147395-48-9 (2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide
• CAS No: 1147395-48-9
• MF: C₁₇H₁₉ClN₂O₄
• MW: 350.796763658524
• CID: 6380720
• PubChem ID: 34862768
• Update Time: 2025-06-09

2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583414
• AKOS034133239
• 1147395-48-9
• 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide
• Z30418853

• Inchi： 1S/C17H19ClN2O4/c1-20(17(21)12-6-5-9-19-16(12)18)10-11-7-8-13(22-2)15(24-4)14(11)23-3/h5-9H,10H2,1-4H3
• InChI Key： OCEVYOUUVCFGFU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N(C)CC1C=CC(=C(C=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 350.1033348g/mol
• Monoisotopic Mass: 350.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide

Introduction to 2-Chloro-N-Methyl-N-[(2,3,4-Trimethoxyphenyl)methyl]pyridine-3-carboxamide (CAS No. 1147395-48-9)

2-Chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide, with the CAS number 1147395-48-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a chloro substituent, and a trimethoxyphenyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide typically involves multistep reactions, starting from readily available starting materials. The key steps often include the formation of the pyridine ring, the introduction of the chloro substituent, and the attachment of the trimethoxyphenyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for research and development purposes.

In terms of its biological activities, 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has shown promising results in inhibiting the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide is believed to be multifaceted. It may act through multiple pathways, including the modulation of signaling pathways involved in inflammation and cell proliferation. For example, it has been reported to inhibit the activation of NF-κB, a key transcription factor involved in inflammatory responses. Furthermore, it may also target other signaling molecules such as MAPKs and PI3K/Akt pathways, which are crucial for cancer cell survival and proliferation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide in treating various diseases. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that this compound has the potential to be developed into a novel therapeutic agent for inflammatory and cancer-related conditions.

Beyond its therapeutic applications, 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and pathways. For instance, it can be used as a probe to study the role of specific enzymes or receptors in cellular signaling cascades.

In conclusion, 2-chloro-N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyridine-3-carboxamide (CAS No. 1147395-48-9) is a promising compound with a wide range of potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the treatment of various diseases.